molecular formula C11H10O3 B8383621 5-Carboxy-2-ethylbenzo[b]furan

5-Carboxy-2-ethylbenzo[b]furan

Cat. No.: B8383621
M. Wt: 190.19 g/mol
InChI Key: UIPGXKXTBMCIPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Carboxy-2-ethylbenzo[b]furan is a useful research compound. Its molecular formula is C11H10O3 and its molecular weight is 190.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10O3

Molecular Weight

190.19 g/mol

IUPAC Name

2-ethyl-1-benzofuran-5-carboxylic acid

InChI

InChI=1S/C11H10O3/c1-2-9-6-8-5-7(11(12)13)3-4-10(8)14-9/h3-6H,2H2,1H3,(H,12,13)

InChI Key

UIPGXKXTBMCIPF-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=C(O1)C=CC(=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Magnesium (1.50 g) was stirred in ether (30 ml) at room temperature. Thereto was dropwise added a solution of 5-bromo-2-ethylbenzo[b]furan (8.30 g) and methyl iodide (0.55 g) in ether (30 ml) over 30 min. Then, the mixture was refluxed for 50 min and cooled in an ice water bath. In a different container, pulverized dry ice was stirred in ether and the Grignard reagent prepared above was transferred over about 5 min. 2N Hydrochloric acid was added to the reaction mixture to acidify the solution, and the ether layer was separated. The solution was basified with a 5% aqueous solution of sodium hydroxide and the separated aqueous layer was acidified with 2N hydrochloric acid. After extraction with ether, the extract was dried over sodium sulfate and concentrated to give the objective compound (2.48 g).
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
8.3 g
Type
reactant
Reaction Step Two
Quantity
0.55 g
Type
reactant
Reaction Step Two
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Quantity
30 mL
Type
solvent
Reaction Step Two
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0 (± 1) mol
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reactant
Reaction Step Three
[Compound]
Name
Grignard reagent
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0 (± 1) mol
Type
reactant
Reaction Step Four
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0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six

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